N-(2-chlorobenzyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C16H13ClN2O2S/c17-13-5-2-1-4-11(13)10-18-16(20)9-12-8-14(21-19-12)15-6-3-7-22-15/h1-8H,9-10H2,(H,18,20)
• InChI Key: ZFYKDJADVRDGIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CC2=NOC(=C2)C3=CC=CS3)Cl
• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol

Description

N-(2-chlorobenzyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide, also known as CTI-1, is a novel isoxazole-based compound that has shown promising results in scientific research. This compound has gained significant attention due to its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Antitumor and Anticancer Activity

Research on structurally related compounds has demonstrated considerable potential in the development of antitumor and anticancer agents. For instance, studies on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems have shown considerable anticancer activity against various cancer cell lines, highlighting the importance of this chemical structure in the development of new therapeutic agents (Yurttaş, Tay, & Demirayak, 2015). These findings suggest that N-(2-chlorobenzyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide could also be investigated for its antitumor and anticancer properties.

Anticonvulsant Activity

Derivatives similar to the compound of interest have been evaluated for their anticonvulsant activities. A study on N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide derivatives revealed significant anticonvulsant activity against various seizure models, suggesting that modifications of the benzothiazole acetamide scaffold can yield potent anticonvulsant compounds (Nath et al., 2021). This highlights the potential for researching N-(2-chlorobenzyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide as a candidate for anticonvulsant drug development.

Antimicrobial and Anti-inflammatory Agents

Compounds containing benzothiazole and acetamide moieties have also been investigated for their antimicrobial and anti-inflammatory properties. A study on 5-substituted benzo[b]thiophene derivatives, structurally similar to the compound , found potent anti-inflammatory activity, suggesting the therapeutic potential of such compounds in treating inflammation-related disorders (Radwan, Shehab, & El-Shenawy, 2009). Additionally, research on 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives demonstrated antimicrobial activity against various microbial species, indicating the utility of such compounds in developing new antimicrobial agents (Gul et al., 2017).